Cas no 203662-48-0 (tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate)
Tert-Butyl 2-(Hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate is a spirocyclic building block used in organic synthesis and medicinal chemistry. Its key structural features include a rigid spiro[3.4]octane scaffold, a hydroxymethyl group for further functionalization, and a Boc-protected amine, which enhances stability and facilitates selective deprotection. This compound is particularly valuable in the design of bioactive molecules, offering conformational constraint to improve target binding and pharmacokinetic properties. The tert-butyloxycarbonyl (Boc) group ensures compatibility with a wide range of synthetic conditions, making it a versatile intermediate for peptide mimetics and small-molecule drug discovery. Its well-defined stereochemistry further supports precise structural control in complex syntheses.
203662-48-0 structure
Product Name:tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate
CAS No:203662-48-0
MF:C13H23NO3
MW:241.326624155045
MDL:MFCD22419346
CID:2176110
PubChem ID:23565397
Update Time:2025-10-18
tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate
- 6-Boc-6-Aza-spiro[3.4]octane-2-methanol
- SB20095
- 203662-48-0
- CS-0048459
- AS-39947
- MFCD22419346
- PB37442
- 6-Boc-6-azaspiro[3.4]octane-2-methanol
- tert-Butyl2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate
- EN300-1708830
- 6-Azaspiro[3.4]octane-6-carboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester
- AKOS025290086
- DB-266831
- SCHEMBL20231859
- tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate
-
- MDL： MFCD22419346
- Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-5-4-13(9-14)6-10(7-13)8-15/h10,15H,4-9H2,1-3H3
- InChI Key： NADWHBFAGOIEAE-UHFFFAOYSA-N
- SMILES： OCC1CC2(CN(C(=O)OC(C)(C)C)CC2)C1
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8Ų
tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289000849-100mg |
tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 95% | 100mg |
$446.76 | 2023-09-02 | |
| Alichem | A289000849-250mg |
tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 95% | 250mg |
$714.00 | 2023-09-02 | |
| Alichem | A289000849-1g |
tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 95% | 1g |
$1820.00 | 2023-09-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2159-5g |
6-Boc-6-Aza-spiro[3.4]octane-2-methanol |
203662-48-0 | 95% | 5g |
$2000 | 2023-09-07 | |
| Chemenu | CM107479-100mg |
tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 97% | 100mg |
$210 | 2021-08-06 | |
| Chemenu | CM107479-250mg |
tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 97% | 250mg |
$321 | 2021-08-06 | |
| Chemenu | CM107479-500mg |
tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 97% | 500mg |
$514 | 2021-08-06 | |
| Chemenu | CM107479-1g |
tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate |
203662-48-0 | 97% | 1g |
$822 | 2021-08-06 | |
| abcr | AB456212-100 mg |
6-Boc-6-aza-spiro[3.4]octane-2-methanol |
203662-48-0 | 100MG |
€330.30 | 2023-07-18 | ||
| abcr | AB456212-250 mg |
6-Boc-6-aza-spiro[3.4]octane-2-methanol |
203662-48-0 | 250MG |
€524.10 | 2023-07-18 |
tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
203662-48-0 (tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate) Related Products
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